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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

CAS No.: 2342575-77-1

Cat. No.: B15557119

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A procedural guide to the

proper handling and disposal of 1-heptadecanoyl-2-palmitoleoyl-sn-glycero-3-

phosphoethanolamine-d5 (17:0-16:1 PE-d5).

The proper disposal of 17:0-16:1 PE-d5 is critical not only for regulatory compliance but also

for ensuring a safe laboratory environment. This guide provides a clear, step-by-step process

for the safe handling and disposal of this deuterated phospholipid. Adherence to these

procedures will minimize risks and contribute to a culture of safety within your organization.

Safety and Handling Profile
Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of

17:0-16:1 PE-d5. This substance is classified as a flammable liquid and carries other health

hazard warnings.
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Hazard Classification Pictogram Hazard Statement

Flammable Liquid GHS02 (Flame)
H225: Highly flammable liquid

and vapor.

Acute Toxicity (Oral, Dermal,

Inhalation)

GHS06 (Skull and

Crossbones)

H301 + H311 + H331: Toxic if

swallowed, in contact with skin

or if inhaled.

Skin Corrosion/Irritation GHS08 (Health Hazard) H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
GHS08 (Health Hazard)

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity GHS08 (Health Hazard)

H336: May cause drowsiness

or dizziness. H370: Causes

damage to organs.

Carcinogenicity GHS08 (Health Hazard)
H351: Suspected of causing

cancer.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 17:0-16:1 PE-d5, from initial

preparation to final collection.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles or a face shield, and a flame-retardant lab coat.

Conduct all handling and disposal procedures within a certified chemical fume hood to

prevent inhalation of vapors.

2. Waste Segregation and Collection:

Designate a specific, labeled hazardous waste container for 17:0-16:1 PE-d5 and other

similar flammable organic solvent waste. Do not mix with incompatible waste streams such

as acids, bases, or oxidizers.
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The waste container must be made of a compatible material (e.g., glass or a chemically

resistant polymer) and have a secure, leak-proof screw-on cap.[1]

Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name

"17:0-16:1 PE-d5," and the associated hazard pictograms (flammable, toxic, health hazard).

3. Transferring the Waste:

When transferring the 17:0-16:1 PE-d5 solution to the waste container, use a funnel to

prevent spills.

Do not fill the waste container to more than 90% of its capacity to allow for vapor expansion.

[2]

Keep the waste container closed at all times except when adding waste.[3]

4. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA) that

is well-ventilated and away from sources of ignition such as heat, sparks, and open flames.

[4]

The SAA should have secondary containment to capture any potential leaks.[1]

5. Disposal of Empty Containers:

Empty containers that previously held 17:0-16:1 PE-d5 must be triple-rinsed with a suitable

solvent (e.g., ethanol or methanol).

The rinsate from this process is also considered hazardous waste and must be collected in

the designated flammable liquid waste container.[5]

After triple-rinsing, the container can be disposed of in the regular trash, provided all labels

are defaced or removed.[5]

6. Requesting Waste Pickup:
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Once the waste container is full (up to 90%), or if it has been in storage for a period defined

by your institution's policy (typically not exceeding 90 days), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[2]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 17:0-16:1 PE-d5.

Caption: Disposal workflow for 17:0-16:1 PE-d5.

By following these established procedures, you contribute to a safer laboratory environment

and ensure the responsible management of chemical waste. Always consult your institution's

specific safety and disposal guidelines, as they may include additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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